Cas no 2221812-38-8 (2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane)

• Product Name: 2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane
• CAS No: 2221812-38-8
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• MDL: MFCD28976869
• CID: 5073984
• Update Time: 2026-03-01

2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane

• MDL： MFCD28976869
• Inchi： 1S/C10H10BrFO2/c1-6-2-3-7(11)8(9(6)12)10-13-4-5-14-10/h2-3,10H,4-5H2,1H3
• InChI Key： WEOZHUCEGDZWNE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C1OCCO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane

Comprehensive Overview of 2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane (CAS No. 2221812-38-8)

2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane (CAS No. 2221812-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluoro-methylphenyl and dioxolane functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and material science.

The molecular structure of 2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane features a 1,3-dioxolane ring, which is known for its stability and ability to protect carbonyl groups in synthetic chemistry. The presence of bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the development of novel therapeutics and advanced materials.

In recent years, the demand for halogenated aromatic compounds like 2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane has surged, driven by the growing interest in targeted drug delivery systems and green chemistry. The compound's ability to act as a precursor for bioactive molecules aligns with the industry's shift toward sustainable and efficient synthetic routes. Additionally, its fluorinated moiety is particularly relevant in the design of PET imaging agents, a hot topic in medical diagnostics.

From an SEO perspective, users frequently search for terms such as "2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane synthesis," "CAS 2221812-38-8 applications," and "dioxolane derivatives in drug discovery." These queries reflect the compound's relevance in cutting-edge research. Its role in high-throughput screening and fragment-based drug design further underscores its importance in modern chemistry.

The stability and solubility of 2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane make it suitable for various experimental conditions, including microwave-assisted synthesis and flow chemistry. These techniques are gaining traction due to their efficiency and reduced environmental impact. As the scientific community continues to explore green synthetic methodologies, this compound is poised to play a critical role in advancing sustainable chemical processes.

In conclusion, 2-(6-Bromo-2-fluoro-3-methylphenyl)-1,3-dioxolane (CAS No. 2221812-38-8) represents a promising candidate for diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile position it as a key player in the development of next-generation chemical entities. Researchers and industry stakeholders are encouraged to explore its potential further, leveraging its properties to address contemporary challenges in synthetic chemistry and beyond.